Cas no 67801-04-1 (4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid)

4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid structure
67801-04-1 structure
Product name:4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid
CAS No:67801-04-1
MF:C16H19NO3S
MW:305.391963243485
CID:967051
PubChem ID:94926

4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid
    • 4-[(N-ethyl-3-methylanilino)methyl]benzenesulfonic acid
    • 11-(Aethyl-m-toluidino)-toluol-sulfonsaeure-(4
    • 4-((Ethyl(3-methylphenyl)amino)methyl)benzenesulfonic acid
    • 4-((Ethyl(3-methylphenyl)amino)methyl)benzenesulphonic acid
    • 4-(N-ethyl-m-toluidinomethyl)-benzenesulfonic acid
    • 4-[[Ethyl(3-methylphenyl)amino]methyl]benzenesulfonic acid
    • AC1Q6WOG
    • Benzenesulfonic acid, 4-((ethyl(3-methylphenyl)amino)methyl)-
    • Benzenesulfonic acid, 4-[[ethyl(3-methylphenyl)amino]methyl]-
    • 67801-04-1
    • NSC-8663
    • EINECS 267-124-7
    • NSC 8663
    • NS00053531
    • DTXSID70886893
    • NSC8663
    • GEGYISULLZOCOD-UHFFFAOYSA-N
    • DS-010311
    • Inchi: InChI=1S/C16H19NO3S/c1-3-17(15-6-4-5-13(2)11-15)12-14-7-9-16(10-8-14)21(18,19)20/h4-11H,3,12H2,1-2H3,(H,18,19,20)
    • InChI Key: GEGYISULLZOCOD-UHFFFAOYSA-N
    • SMILES: CCN(CC1=CC=C(C=C1)S(=O)(=O)O)C2=CC=CC(=C2)C

Computed Properties

  • Exact Mass: 305.10867
  • Monoisotopic Mass: 305.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 57.61
  • LogP: 4.34900

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